Cas no 886498-25-5 ((4-chloro-2-fluorophenyl)methanethiol)

(4-Chloro-2-fluorophenyl)methanethiol is a specialized organosulfur compound featuring both chloro and fluoro substituents on the phenyl ring, attached to a methanethiol functional group. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The presence of halogen atoms enhances its utility in cross-coupling reactions, while the thiol group allows for further functionalization, such as thioether formation or metal coordination. Its well-defined molecular architecture ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations. The compound is typically handled under inert conditions due to the thiol's sensitivity to oxidation. Suitable for research and industrial applications requiring precise structural modifications.
(4-chloro-2-fluorophenyl)methanethiol structure
886498-25-5 structure
Product Name:(4-chloro-2-fluorophenyl)methanethiol
CAS No:886498-25-5
MF:C7H6ClFS
MW:176.638943195343
CID:3168276
PubChem ID:2761446
Update Time:2025-06-07

(4-chloro-2-fluorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

    • (4-chloro-2-fluorophenyl)methanethiol
    • SCHEMBL9630936
    • 4-Chloro-2-fluorobenzenemethanethiol
    • 4-Chloro-2-fluorobenzyl mercaptan
    • 4-Chloro-2-fluorobenzylmercaptan
    • AKOS006287231
    • CS-0269299
    • 4-chloro-2-fluorobenzyl mercaptan, AldrichCPR
    • EN300-1289016
    • FS-5197
    • 886498-25-5
    • 109-154-4
    • MDL: MFCD06798038
    • Inchi: 1S/C7H6ClFS/c8-6-2-1-5(4-10)7(9)3-6/h1-3,10H,4H2
    • InChI Key: OVCDKLGNZSQXES-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)F)CS

Computed Properties

  • Exact Mass: 175.9862772g/mol
  • Monoisotopic Mass: 175.9862772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 227.8±25.0 °C at 760 mmHg
  • Flash Point: 91.6±23.2 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

(4-chloro-2-fluorophenyl)methanethiol Security Information

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